Cas no 735262-46-1 (1-methyl-4-[(piperidin-4-yl)methyl]piperazine)

• Product Name: 1-methyl-4-[(piperidin-4-yl)methyl]piperazine
• CAS No: 735262-46-1
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 1086338
• PubChem ID: 23391792
• Update Time: 2025-10-28

1-methyl-4-[(piperidin-4-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(piperidin-4-ylmethyl)piperazine
• 1-METHYL-4-(4-PIPERIDINYLMETHYL)PIPERAZINE X2HCL
• 1-methyl-4-[(piperidin-4-yl)methyl]piperazine
• CS-0251330
• MIRBDUREIHMEMK-UHFFFAOYSA-N
• EN300-54385
• 1-METHYL-4-(PIPERIDIN-4-YLMETHYL)PIPERAZINE TRIHYDROCHLORIDE
• 1-methyl-4-(piperidin-4-yl-methyl)piperazine
• BB 0262832
• DTXSID20633571
• AKOS000177624
• MFCD05215221
• 1-methyl-4-(4-piperidinylmethyl)piperazine
• Z317037058
• CHEMBL4527924
• SCHEMBL2794883
• 735262-46-1
• piperazine, 1-methyl-4-(4-piperidinylmethyl)-, trihydrochloride
• G30224
• DB-123205
• ALBB-014871

• MDL： MFCD05215221
• Inchi： 1S/C11H23N3/c1-13-6-8-14(9-7-13)10-11-2-4-12-5-3-11/h11-12H,2-10H2,1H3
• InChI Key： MIRBDUREIHMEMK-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)CC1CCNCC1

Computed Properties

• Exact Mass: 197.189197746g/mol
• Monoisotopic Mass: 197.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-methyl-4-[(piperidin-4-yl)methyl]piperazine

Introduction to 1-Methyl-4-[(piperidin-4-yl)methyl]piperazine (CAS No. 735262-46-1)

1-Methyl-4-[(piperidin-4-yl)methyl]piperazine, also known by its CAS number 735262-46-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the piperazine family, which is widely used in the development of various drugs due to its ability to modulate neurotransmitter systems and its potential for improving drug efficacy and safety.

The structure of 1-methyl-4-[(piperidin-4-yl)methyl]piperazine consists of a piperazine ring linked to a piperidine ring through a methyl group. This unique structural arrangement provides the compound with distinct chemical and biological properties, making it an attractive candidate for a range of therapeutic applications. Recent studies have highlighted its potential in the treatment of neurological disorders, psychiatric conditions, and other diseases where modulation of neurotransmitter systems is crucial.

In the realm of medicinal chemistry, 1-methyl-4-[(piperidin-4-yl)methyl]piperazine has been extensively studied for its interactions with various receptors and enzymes. One of the key areas of interest is its role as a ligand for serotonin receptors, particularly the 5-HT_1A receptor. Research has shown that compounds with this structure can exhibit potent agonist or antagonist activity, which can be leveraged to develop new treatments for conditions such as depression, anxiety, and schizophrenia.

Beyond serotonin receptors, 1-methyl-4-[(piperidin-4-yl)methyl]piperazine has also been investigated for its interactions with dopamine receptors. Dopamine plays a critical role in motor control, reward pathways, and cognitive functions. Compounds that can modulate dopamine receptor activity have the potential to address conditions such as Parkinson's disease and addiction. Recent studies have demonstrated that 1-methyl-4-[(piperidin-4-yl)methyl]piperazine can act as a partial agonist at dopamine D₂ receptors, suggesting its utility in developing novel therapies for these conditions.

The pharmacokinetic properties of 1-methyl-4-[(piperidin-4-yl)methyl]piperazine are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies have shown that it has favorable oral bioavailability and can cross the blood-brain barrier efficiently, making it suitable for central nervous system (CNS) applications.

In preclinical studies, 1-methyl-4-[(piperidin-4-yl)methyl]piperazine has demonstrated promising results in animal models of various diseases. For example, it has been shown to reduce symptoms of depression and anxiety in rodent models when administered at appropriate doses. Additionally, it has exhibited neuroprotective effects in models of neurodegenerative diseases, suggesting its potential as a multifaceted therapeutic agent.

The safety profile of 1-methyl-4-[(piperidin-4-yl)methyl]piperazine is also an important consideration. Preclinical toxicity studies have indicated that it has a favorable safety margin when used within therapeutic dosing ranges. However, as with any new compound, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-methyl-4-[(piperidin-4-yl)methyl]piperazine (CAS No. 735262-46-1) represents a promising compound with significant potential in the development of new pharmaceuticals. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing medical treatments for a variety of conditions.